Cas no 122590-09-4 (3-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)phenyl acetate)

• Product Name: 3-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)phenyl acetate
• CAS No: 122590-09-4
• MF: C₁₆H₁₀O₆
• MW: 298.247004985809
• CID: 1093524
• PubChem ID: 54542295
• Update Time: 2025-04-20

3-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• 3-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)phenyl acetate
• [3-[(1,3-dioxo-2-benzofuran-5-yl)oxy]phenyl] acetate
• SCHEMBL10416103
• 3-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)phenylacetate
• 3-[(1,3-dioxo-1,3-dihydro-2-benzofuran-5-yl)oxy]phenyl acetate
• 1,3-Isobenzofurandione, 5-[3-(acetyloxy)phenoxy]-
• 122590-09-4

• Inchi： 1S/C16H10O6/c1-9(17)20-10-3-2-4-11(7-10)21-12-5-6-13-14(8-12)16(19)22-15(13)18/h2-8H,1H3
• InChI Key： ZEBRHAVRTHMPPD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC(C)=O)C1C=CC2C(=O)OC(C=2C=1)=O

Computed Properties

• Exact Mass: 298.04773803g/mol
• Monoisotopic Mass: 298.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.9Ų